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Compound of Interest

Compound Name: 2,3-Dibromopropionamide

Cat. No.: B076969

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,3-Dibromopropionamide is a halogenated amide with potential applications in organic
synthesis and as a biologically active compound. Its structure, featuring two bromine atoms on
the propyl chain, imparts specific chemical reactivity and physical properties that are of interest
to researchers in medicinal chemistry and materials science. This technical guide provides a
comprehensive overview of the core physical and chemical properties of 2,3-
Dibromopropionamide, detailed experimental protocols for its analysis, and insights into its
potential biological effects.

Core Physical and Chemical Properties

The fundamental properties of 2,3-Dibromopropionamide are summarized in the table below,
providing a quick reference for laboratory use.
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Property Value Reference

Molecular Formula CsHsBr2NO [1112]

Molecular Weight 230.89 g/mol [2]
White to off-white crystalline

Appearance ] [2]
solid

Melting Point 132-133 °C [2]

N ] 315.6 °C at 760 mmHg

Boiling Point ) [2]
(Predicted)

Density 2.186 g/cm3 (Predicted) [2]
Insoluble in water. Soluble in

Solubility DMSO and slightly soluble in [2]
Methanol.

pKa 14.14 + 0.50 (Predicted) [1]
Ambient temperatures, in a

Storage cool and dark place is [2]

recommended.

Synthesis and Purification

While a specific detailed protocol for the synthesis of 2,3-Dibromopropionamide is not readily
available in published literature, a plausible synthetic route involves the bromination of
acrylamide. The following proposed workflow is based on general principles of halogenation of
unsaturated amides.
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Acrylamide
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Seed cells in 96-well plate

:

Allow cells to adhere

:

Treat with 2,3-Dibromopropionamide

:

Incubate (24-72h)

l

Add MTT solution

l

Incubate (2-4h)

l

Add solubilization solution

:

Measure absorbance at 570 nm

l

Analyze data and
calculate cell viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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